3-Fluoro-6-methyl-2-nitrophenol

• CAS: 849353-45-3

Core Science & Biosynthesis

Technical Guide: Spectral Characterization of 3-Fluoro-6-methyl-2-nitrophenol

Executive Summary

Compound: 3-Fluoro-6-methyl-2-nitrophenol CAS: 849353-45-3 Molecular Formula: C

H FNO Exact Mass: 171.03

This guide provides a comprehensive technical analysis of the spectral characteristics of 3-Fluoro-6-methyl-2-nitrophenol. As a highly functionalized aromatic scaffold, this compound presents unique spectroscopic challenges due to the interplay between the electron-withdrawing nitro/fluoro groups and the electron-donating hydroxyl/methyl groups.[1] This document details the expected Mass Spectrometry (MS) fragmentation pathways, Nuclear Magnetic Resonance (NMR) coupling patterns, and Infrared (IR) signatures required for structural validation in drug discovery workflows.[1][2]

Chemical Profile & Structural Logic[1][2]

The structural integrity of this compound relies on the specific arrangement of substituents around the phenol core.[1][2] The 2-nitro and 1-hydroxyl groups typically form a strong intramolecular hydrogen bond, locking the conformation and significantly influencing the proton NMR shift of the hydroxyl group.[1]

Property	Value	Structural Implication
Molecular Weight	171.13 g/mol	Base peak in MS (unless labile).[1]
H-Bond Donor	1 (Phenolic OH)	Downfield shift in H NMR (>10 ppm).[1][2]
H-Bond Acceptor	4 (NO , F, O)	Solvation effects in polar solvents (DMSO vs. CDCl ).[1][2]
Electronic Effect	Push-Pull System	F (EWG) and NO (EWG) vs. OH (EDG) and CH (EDG).[1][2]

Mass Spectrometry (MS) Analysis[1][2]

Ionization & Fragmentation Logic

In Electron Impact (EI) ionization (70 eV), the molecular ion [M]

is expected to be distinct.[1][2] The fragmentation pattern follows standard ortho-effect rearrangements common in nitro-aromatics.[1]

• Molecular Ion ([M]

  ): m/z 171 (Base peak or high intensity).[1][2]

• Loss of OH ([M-17]

  ): m/z 154.[1][2] Common in "ortho-nitro" phenols due to oxygen transfer from the nitro group to the aromatic ring followed by loss of OH.[1][2]

• Loss of NO

  ([M-46] ): m/z 125. Direct cleavage of the C-N bond.[1][2]

• Loss of CO ([M-28]

  ): Secondary fragmentation typical of phenols.[1][2]

Fragmentation Pathway Diagram

The following diagram illustrates the primary fragmentation logic expected for this scaffold.

Caption: Predicted EI-MS fragmentation pathway highlighting the stability of the ortho-nitro arrangement.

NMR Spectroscopy Analysis

H NMR (Proton)

The proton spectrum is defined by the AB spin system of the two aromatic protons (H4 and H5) and the diagnostic intramolecular hydrogen bond.[1][2]

Solvent: CDCl

(Recommended to observe H-bonding).[1][2]

Proton	Approx. Shift ( )	Multiplicity	Coupling Constants ( )	Assignment Logic
-OH	10.50 - 11.50	Singlet (Broad)	-	Deshielded by intramolecular H-bond to 2-NO .
H4	7.00 - 7.30	dd	Hz Hz	Ortho to F (large coupling) and Ortho to H5.[1][2]
H5	6.80 - 7.10	dd	Hz Hz	Meta to F (smaller coupling) and Ortho to H4.[1][2]
-CH	2.20 - 2.40	Singlet	-	Benzylic protons, slightly deshielded by ring current.

F NMR (Fluorine)

Fluorine-19 NMR is the most definitive tool for purity assessment.[1][2]

• Shift: Expected range -110 to -125 ppm .[1][3][4]

• Pattern: Doublet (or dd) due to coupling with H4 (ortho) and H5 (meta).

Coupling Logic Diagram

The coupling network is complex due to the presence of Fluorine.[1][2] The diagram below visualizes the splitting tree for the aromatic proton H4 (positioned between F and H5).[1][2]

Caption: Splitting tree for Proton H4, showing the additive effect of Fluorine and Proton coupling.

Infrared (IR) Spectroscopy[1][2]

IR analysis confirms the functional groups.[1][2] The absence of a broad, free OH band (3600 cm

) and the presence of a shifted band confirms the ortho-nitro placement.[1][2]

Functional Group	Wavenumber (cm )	Mode	Notes
Phenolic OH	3100 - 3400	Stretching	Broad, shifted lower due to H-bonding.
Aromatic C-H	3050 - 3100	Stretching	Weak intensity.[1]
Nitro (NO )	1530 (Asym) / 1350 (Sym)	Stretching	Very strong, diagnostic bands.[1][2]
Aryl C-F	1100 - 1250	Stretching	Strong band, confirms fluorination.[1]

Experimental Protocols

NMR Sample Preparation

To ensure high-resolution data and accurate integration:

• Mass: Weigh 5–10 mg of the solid compound.

• Solvent: Dissolve in 0.6 mL of CDCl

  (Chloroform-d).

  • Note: DMSO-d

    can be used if solubility is an issue, but it may disrupt the intramolecular H-bond, shifting the OH peak.[1][2]

• Filtration: If the solution is cloudy, filter through a small plug of glass wool into the NMR tube to remove suspended solids.[1][2]

• Acquisition: Run at 298 K. For

  F, ensure the spectral window is wide enough (-200 to 0 ppm).

GC-MS Method (Purity Check)

• Column: HP-5ms or equivalent (30m x 0.25mm, 0.25µm film).

• Carrier Gas: Helium at 1.0 mL/min.

• Temperature Program:

  • Hold 50°C for 1 min.

  • Ramp 20°C/min to 280°C.

  • Hold 5 mins.

• Inlet: Split mode (20:1), 250°C.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2782777, 3-Fluoro-2-nitrophenol (Analog Reference).[1][2] Retrieved January 29, 2026, from [Link][1][2]

• NIST Mass Spectrometry Data Center. 2-Nitrophenol Mass Spectrum.[1][2] Retrieved January 29, 2026, from [Link][1][2]

Sources

• 1. 2-Fluoro-6-nitrophenol | C6H4FNO3 | CID 73710 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Fluoro-3-nitrophenol | C6H4FNO3 | CID 23340673 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5-Fluoro-2-nitrophenol(446-36-6) 1H NMR spectrum [chemicalbook.com]
• 4. 3-Methyl-2-nitrophenol(4920-77-8) 13C NMR spectrum [chemicalbook.com]

Protocols & Analytical Methods

Application Note: High-Purity Isolation of 3-Fluoro-6-methyl-2-nitrophenol

Executive Summary

This application note details the purification protocols for 3-Fluoro-6-methyl-2-nitrophenol , a critical intermediate in the synthesis of bioactive pharmaceutical scaffolds (e.g., kinase inhibitors).[1] The synthesis of this compound typically involves the nitration of 3-fluoro-2-methylphenol, a process that inherently generates a mixture of regioisomers (primarily the para-nitro isomer), dinitrated byproducts, and oxidative tars.[1]

The core challenge in purifying this compound lies in separating the desired 2-nitro (ortho) isomer from the 4-nitro (para) isomer.[1] This guide leverages the unique physicochemical property of ortho-nitrophenols—intramolecular hydrogen bonding —to achieve high-purity separation via steam distillation, followed by chemical polishing.[1]

Chemical Properties & Purification Logic[1][2][3][4]

Understanding the molecular behavior of the target is the foundation of this protocol.[1]

Property	Value / Description	Implication for Purification
Structure	Phenol (C1), Nitro (C2), Fluoro (C3), Methyl (C6)	Ortho-substitution (OH and NO₂) is the key handle.[1]
Acidity (pKa)	~7.2 - 7.5 (Predicted)	Acidic enough to extract with NaOH, but weaker than para-isomers due to H-bonding.[1]
H-Bonding	Intramolecular (Chelation)	Reduces polarity and boiling point; makes the compound steam volatile .[1]
Solubility	High in DCM, Et₂O; Low in water.	Allows for efficient organic extraction after steam distillation.[1]
Appearance	Yellow crystalline solid	Color intensity is a visual indicator of purity (dark orange/brown indicates tars).[1]

The "Ortho Effect" Mechanism

The defining feature of 3-Fluoro-6-methyl-2-nitrophenol is the formation of a 6-membered chelate ring between the phenolic hydroxyl proton and the ortho-nitro oxygen.[1]

• Target (2-Nitro): Intramolecular H-bond

  Low polarity High vapor pressure Steam Volatile .[1]

• Impurity (4-Nitro): Intermolecular H-bond

  High polarity Low vapor pressure Non-Volatile .[1]

Purification Workflows

Diagram 1: Purification Decision Tree

Caption: Logic flow exploiting steam volatility for primary isomer separation.

Detailed Protocols

Protocol A: Steam Distillation (Primary Separation)

Objective: Isolate the target 2-nitro isomer from the non-volatile 4-nitro isomer and tars.[1]

• Setup: Equip a 2L round-bottom flask (RBF) with a steam inlet tube (reaching the bottom), a splash head, and a Liebig condenser connected to a receiving flask.

• Preparation: Transfer the crude nitration mixture into the RBF. Add 500 mL of 0.5 M H₂SO₄ .

  • Why Acid? Low pH ensures the phenol remains protonated (neutral charge), maximizing volatility.[1]

• Distillation: Generate steam in a separate boiler and pass it vigorously through the heated RBF mixture.

  • Observation: The target compound will co-distill as a bright yellow oil or solid in the condenser.[1]

  • Endpoint: Continue until the distillate runs clear (approx. 3-5 L of distillate depending on scale).

• Collection: Cool the distillate to 0–5°C. The target may crystallize directly. If not, proceed to Protocol B.

Protocol B: Acid-Base Extraction (Chemical Cleanup)

Objective: Remove non-acidic impurities and trace neutrals.[1]

• Extraction: Transfer the steam distillate to a separatory funnel. Extract with Dichloromethane (DCM) (3 x 100 mL).[1]

• Alkaline Wash (Optional but Recommended):

  • Extract the DCM layer with 10% NaHCO₃ (2 x 50 mL).[1]

  • Logic: This removes highly acidic impurities (e.g., carboxylic acids) without extracting the nitrophenol (pKa ~7.5).[1]

• Phenolate Formation: Extract the DCM layer with 1 M NaOH (3 x 50 mL). The organic layer (DCM) now contains non-phenolic neutrals; discard it.[1] The aqueous layer (bright orange/red) contains the target as the sodium nitrophenolate.[1]

• Recovery: Acidify the aqueous layer carefully with 6 M HCl to pH 1. The pure phenol will precipitate as a yellow solid.[1]

• Filtration: Filter the solid, wash with ice-cold water, and dry under vacuum.[1]

Protocol C: Recrystallization (Final Polish)

Objective: Achieve >99% purity for analytical standards or biological assays.

• Solvent System: Ethanol / Water (1:1 v/v) or Hexane / Ethyl Acetate.[1]

• Procedure:

  • Dissolve the dried solid in the minimum amount of boiling Ethanol.[1]

  • Add hot water dropwise until slight turbidity persists.

  • Add a few drops of Ethanol to clear the solution.[1]

  • Allow to cool slowly to room temperature, then to 4°C.

• Yield: Collect yellow needles/prisms.

Analytical Validation (QC)

Summarized below are the expected analytical parameters to validate the success of the purification.

Method	Parameter	Expected Result
HPLC	Column	C18 Reverse Phase (e.g., Agilent Zorbax SB-C18)
Mobile Phase	A: Water + 0.1% Formic Acid; B: Acetonitrile
Gradient	5% B to 95% B over 15 min
Detection	UV @ 254 nm and 350 nm (Nitro group absorbance)
1H NMR	Solvent	CDCl₃ or DMSO-d6
Key Signals	Phenolic OH: Broad singlet >10 ppm (due to H-bond).Aromatic: Two doublets (or dd) for H4/H5 protons.Methyl: Singlet ~2.3 ppm.[1]
Melting Point	Range	Experimentally Determine (Likely 50–90°C range based on analogs). Sharp range (<2°C) indicates purity.[1]

Diagram 2: Analytical Logic

Caption: Quality control workflow ensuring structural integrity and purity.

Troubleshooting & Safety

• Low Yield in Steam Distillation: Ensure the steam flow is vigorous. If the compound solidifies in the condenser, stop water flow temporarily to melt it down into the receiver.[1]

• Emulsions: During DCM extraction, emulsions can form.[1] Use saturated brine to break them.[1]

• Safety Warning: Nitrophenols are toxic and can be absorbed through the skin.[1] Wear nitrile gloves and work in a fume hood.[1] Dry nitro compounds can be explosive if heated rapidly; never distill the residue to dryness.[1]

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.[1] Longman Scientific & Technical, 1989 .[1] (Standard reference for steam distillation of ortho-nitrophenols).

• National Center for Biotechnology Information. PubChem Compound Summary for CID 2782777, 3-Fluoro-2-nitrophenol.[1] [Link] (Analogue property reference).[1]

Sources

• 1. Nitrophenol - Wikipedia [en.wikipedia.org]

Application Note: Mass Spectrometry Analysis of 3-Fluoro-6-methyl-2-nitrophenol

Abstract

This application note details the structural characterization and quantitative analysis of 3-Fluoro-6-methyl-2-nitrophenol (FMNP) using both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). FMNP is a critical intermediate in the synthesis of agrochemicals and pharmaceuticals.[1] Its amphoteric nature, driven by the electron-withdrawing nitro and fluoro groups adjacent to the phenolic hydroxyl, presents specific analytical challenges. This guide provides optimized protocols for silylation-based GC-MS profiling and high-sensitivity ESI(-) LC-MS/MS quantitation, ensuring robust detection limits and structural confirmation.

Introduction & Compound Properties[1][2][3][4][5][6][7]

3-Fluoro-6-methyl-2-nitrophenol (CAS: 849353-45-3) features a crowded substitution pattern that significantly influences its mass spectral behavior. The ortho-nitro group facilitates intramolecular hydrogen bonding with the phenolic hydroxyl, increasing volatility but also creating specific fragmentation channels (the "ortho effect").

Physicochemical Profile

Property	Value	Analytical Implication
Formula	C H FNO	Monoisotopic Mass: 171.03 g/mol
Acidity (pKa)	~6.8 - 7.2 (Est.)	Highly ionizable in negative mode ESI.
Boiling Point	~280°C	Requires derivatization for reliable GC peak shape.
LogP	~2.1	Retains well on C18 and PFP (Pentafluorophenyl) columns.

GC-MS Analysis: Impurity Profiling & ID

Objective: Structural confirmation and purity assessment. Challenge: Free nitrophenols exhibit severe peak tailing and adsorption in GC inlets due to the acidic hydroxyl group interacting with active silanol sites. Solution: Derivatization using BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) to form the trimethylsilyl (TMS) ether.

Experimental Protocol (Derivatization)

• Stock Preparation: Dissolve 10 mg FMNP in 10 mL Ethyl Acetate.

• Aliquot: Transfer 100 µL of stock to a GC vial.

• Reagent Addition: Add 50 µL BSTFA + 1% TMCS (Trimethylchlorosilane catalyst).

• Incubation: Cap and heat at 65°C for 30 minutes . Note: Heat is required to overcome steric hindrance from the ortho-nitro group.

• Dilution: Dilute to 1 mL with anhydrous Ethyl Acetate.

• Injection: Inject 1 µL in Split mode (10:1).

GC-MS Instrument Conditions

• Column: Rxi-5Sil MS (30 m x 0.25 mm x 0.25 µm) or equivalent.

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Inlet Temp: 260°C.

• Oven Program: 60°C (1 min) → 15°C/min → 300°C (3 min).

• Ionization: Electron Impact (EI) @ 70 eV.

Interpretation of EI Spectrum (TMS Derivative)

The derivatization replaces the active proton (H) with a TMS group (+72 Da).

• Derivative MW: 171 + 72 - 1 = 242 Da .

m/z Ion	Identity	Mechanistic Origin
242	[M]•+	Molecular Ion (Stable due to aromatic ring).
227	[M-CH ]+	Loss of methyl group from TMS (Diagnostic for silyl ethers).
196	[M-NO ]+	Loss of nitro group (Common in nitroaromatics).
73	[Si(CH ) ]+	Trimethylsilyl cation (Base peak for TMS derivatives).

LC-MS/MS Analysis: Trace Quantitation

Objective: High-sensitivity quantitation in biological fluids or environmental water. Methodology: Negative Electrospray Ionization (ESI-) is mandatory. Positive mode is ineffective due to the lack of basic sites for protonation.

LC Method Parameters[8][9]

• Column: Kinetex F5 (Pentafluorophenyl) or C18, 100 x 2.1 mm, 1.7 µm.

  • Rationale: PFP phases offer superior selectivity for halogenated aromatics via pi-pi and dipole interactions.

• Mobile Phase A: 5 mM Ammonium Acetate in Water (pH unadjusted).

• Mobile Phase B: Methanol (LC-MS Grade).

• Gradient: 10% B (0-1 min) → 90% B (6 min) → 90% B (8 min).

• Flow Rate: 0.35 mL/min.

MS/MS Source Parameters (ESI Negative)

• Spray Voltage: -2500 V (Phenols ionize easily; high voltage causes discharge).

• Capillary Temp: 325°C.

• Sheath Gas: 45 Arb.

• Aux Gas: 10 Arb.

MRM Transition Table

The precursor ion is the deprotonated molecule [M-H]⁻ (m/z 170) .

Precursor (m/z)	Product (m/z)	Collision Energy (V)	Loss Identity	Role
170.0	124.0	22	Loss of NO (46 Da)	Quantifier (Most abundant)
170.0	140.0	18	Loss of NO (30 Da)	Qualifier 1 (Ortho-rearrangement)
170.0	123.0	28	Loss of HNO	Qualifier 2

Fragmentation Mechanism & Workflow Visualization

The following diagrams illustrate the analytical workflow and the specific fragmentation pathways governed by the ortho-nitro effect.

Diagram 1: Analytical Workflow for FMNP

Caption: Decision matrix for selecting GC-MS vs. LC-MS/MS based on analytical requirements.

Diagram 2: ESI(-) Fragmentation Pathway

In negative mode, the ortho-nitro group allows for a characteristic rearrangement involving the loss of NO, distinct from the standard NO2 loss.

Caption: Proposed ESI(-) fragmentation pathways showing the competition between direct nitro loss and ortho-rearrangement.

Troubleshooting & Optimization

Peak Tailing (LC-MS)

• Cause: Interaction between the phenol moiety and residual silanols on the column stationary phase.

• Fix: Ensure the mobile phase pH is controlled. While phenols are ionized at neutral pH, using a slightly acidic buffer (pH 5 with Ammonium Acetate) often sharpens peaks on C18 columns by suppressing secondary interactions, provided the ESI source is strong enough to maintain ionization.

Signal Suppression

• Observation: Low sensitivity in complex matrices (plasma/soil).

• Fix: Nitrophenols are prone to ion suppression from co-eluting matrix components (phospholipids/humic acids). Implement a Liquid-Liquid Extraction (LLE) step using Methyl tert-butyl ether (MTBE) at acidic pH (pH 2) to extract the neutral phenol, then reconstitute in mobile phase.

Derivatization Failure (GC-MS)

• Observation: Missing peaks or multiple small peaks.

• Fix: The steric bulk of the ortho-nitro and meta-fluoro groups hinders the silylation reagent. Increase reaction time to 60 minutes or switch to MTBSTFA to form the TBDMS derivative (MW +114), which is more hydrolytically stable than TMS.

References

• NIST Chemistry WebBook. Mass Spectrum of 2-Nitrophenol (Analogous Fragmentation). National Institute of Standards and Technology. [Link]

• ResearchGate. Analysis of Nitrophenols with Gas Chromatography/Mass Spectrometry by Flash Heater Derivatization.[Link]

• Shimadzu Application News. High Sensitivity Method for Quantitative Determination of Phenols in Water on LC/MS/MS.[Link]

• PubChem. 3-Fluoro-6-methyl-2-nitrophenol Compound Summary. National Library of Medicine. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]

HPLC method for 3-Fluoro-6-methyl-2-nitrophenol purity assessment

Application Note: High-Performance Liquid Chromatography (HPLC) Method for Purity Assessment of 3-Fluoro-6-methyl-2-nitrophenol

Abstract

This application note details a robust, reverse-phase HPLC protocol for the purity assessment of 3-Fluoro-6-methyl-2-nitrophenol (CAS 849353-45-3). Designed for pharmaceutical and agrochemical researchers, this guide moves beyond simple recipe listing to explain the mechanistic rationale behind column selection, pH control, and detection parameters. The method incorporates a self-validating System Suitability Test (SST) compliant with ICH Q2(R2) guidelines to ensure data integrity during routine analysis.

Compound Analysis & Method Strategy

To design a high-fidelity method, we must first understand the physicochemical behavior of the analyte.

• Analyte: 3-Fluoro-6-methyl-2-nitrophenol[1]

• Molecular Weight: 171.13 g/mol [1]

• Key Functional Groups:

  • Phenolic Hydroxyl (-OH): Acidic.

  • Nitro Group (-NO2) at C2: The ortho position creates a strong intramolecular hydrogen bond with the hydroxyl group (the "Ortho Effect"). This reduces intermolecular polarity compared to para-isomers but significantly increases acidity.

  • Fluoro (C3) & Methyl (C6): Modulate lipophilicity and electron density.

Critical Method Parameters (CMP)

• Mobile Phase pH: The phenolic proton is labile. If the mobile phase pH is near the pKa (predicted ~6.0–7.0), the analyte will split between ionized (phenolate) and neutral (phenol) forms, causing peak tailing. Strategy: We must use an acidic mobile phase (pH ~2.5) to suppress ionization, ensuring the analyte remains in its neutral, hydrophobic state for sharp peak shape on C18 columns.

• Stationary Phase: A standard C18 column is sufficient, but a Phenyl-Hexyl column is recommended if separation from positional isomers (e.g., 4-fluoro or 4-methyl variants) is required, as it exploits

  - interactions with the nitro-aromatic ring.

Visual Logic: Method Development Flow

The following diagram illustrates the decision matrix used to finalize the chromatographic conditions.

Figure 1: Decision matrix linking physicochemical properties to chromatographic conditions.

Detailed Experimental Protocol

Reagents & Materials

• Solvent A (Aqueous): 0.1% Phosphoric Acid (

  ) in HPLC-grade Water (pH ~2.2).

  • Why: Phosphoric acid is UV transparent at 210 nm and provides sufficient buffering capacity at low pH to keep the phenol protonated.

• Solvent B (Organic): HPLC-grade Acetonitrile (ACN).

  • Why: ACN has a lower UV cutoff than Methanol and lower viscosity, allowing for higher flow rates without over-pressuring the system.

• Diluent: 50:50 Water:Acetonitrile.

Instrument Conditions

Parameter	Setting	Rationale
Column	C18 End-capped (4.6 x 150 mm, 3.5 µm)	Standard hydrophobicity; end-capping reduces silanol tailing.
Flow Rate	1.0 mL/min	Optimal linear velocity for 4.6mm ID columns.
Column Temp	30°C ± 1°C	Improves reproducibility of retention times.
Injection Vol	10 µL	Standard load; reduce to 5 µL if peak overloading occurs.
Detection	UV 254 nm (primary); 210 nm (secondary)	Nitro-aromatics absorb strongly at 254 nm.
Run Time	20 Minutes	Sufficient for elution of impurities and column re-equilibration.

Gradient Program

A gradient is preferred over isocratic flow to ensure highly retained non-polar impurities (e.g., bis-nitrated byproducts) are eluted.

Time (min)	% Solvent A (0.1% H3PO4)	% Solvent B (ACN)	Event
0.0	90	10	Initial equilibration
12.0	10	90	Linear ramp to elute organics
15.0	10	90	Wash hold
15.1	90	10	Return to initial
20.0	90	10	Re-equilibration (Critical)

System Suitability & Validation (Self-Validating System)

To ensure the method is "self-validating" per ICH Q2(R2) standards, every sequence must begin with a System Suitability Test (SST).

SST Criteria

Inject a Standard Solution (0.5 mg/mL) five times. The system is valid only if:

• Retention Time %RSD: ≤ 2.0%

• Peak Area %RSD: ≤ 2.0%

• Tailing Factor (

  ): 0.8 ≤ ≤ 1.5 (Ensures pH control is effective).

• Theoretical Plates (

  ): > 5,000 (Ensures column efficiency).

Validation Parameters (Summary)

• Specificity: Inject blank (diluent) and placebo. Ensure no interference at the retention time of the main peak (approx 7-9 min).

• Linearity: Prepare 5 concentrations ranging from 50% to 150% of the target concentration.

  must be > 0.999.

• LOD/LOQ: Determine based on Signal-to-Noise (S/N) ratio.

  • LOD: S/N ≈ 3:1

  • LOQ: S/N ≈ 10:1

Workflow Diagram

Figure 2: Operational workflow ensuring data integrity via SST checkpoints.

Troubleshooting Guide

• Peak Tailing > 1.5: The mobile phase may have lost acidity. Remake Solvent A with fresh Phosphoric Acid. Alternatively, the column end-capping has degraded; replace the column.

• Split Peaks: Sample solvent is too strong. Ensure the diluent (50:50 Water:ACN) matches the initial mobile phase strength or is weaker.

• Ghost Peaks: Carryover from highly retained impurities. Extend the "Wash Hold" (90% B) step in the gradient to 5 minutes.

References

• International Council for Harmonisation (ICH). Validation of Analytical Procedures: Q2(R2).[2][3] (2023).[3] Provides the global regulatory framework for validating the specificity, linearity, and accuracy of this method.

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 13732854 (Related Nitrophenols). Used to derive physicochemical properties and safety data.

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L.Practical HPLC Method Development. (2nd Ed.). Wiley-Interscience. (Standard text establishing the principles of pH control for ionizable analytes).

• Chromatography Online. The Importance Of Mobile Phase pH in Chromatographic Separations. (2023).[3] Validates the requirement for acidic buffering of phenolic compounds.

Sources

• 1. 849353-45-3|3-Fluoro-6-methyl-2-nitrophenol|BLD Pharm [bldpharm.com]
• 2. database.ich.org [database.ich.org]
• 3. database.ich.org [database.ich.org]

Strategic Derivatization of 3-Fluoro-6-methyl-2-nitrophenol: A Scaffold for Heterocyclic Synthesis

Topic: Strategic Derivatization of 3-Fluoro-6-methyl-2-nitrophenol Content Type: Detailed Application Note and Protocol Guide

[1]

Introduction & Strategic Value

In the landscape of modern medicinal chemistry, 3-Fluoro-6-methyl-2-nitrophenol represents a high-value "privileged scaffold." Its utility stems from the synergistic placement of three chemically distinct functionalities: a nitro group (latent amine), a fluorine atom (metabolic blocker and electronic modulator), and a methyl group (steric anchor).[1]

For drug development professionals, this molecule offers a direct gateway to 4-fluoro-7-methylbenzoxazoles and related heterocycles. The presence of the fluorine atom at the C3 position (ortho to the nitro group) is particularly significant; it activates the position for nucleophilic aromatic substitution (

), allowing for the rapid generation of diverse libraries before heterocyclic ring closure.[1]

This guide outlines a divergent synthetic workflow, prioritizing high-fidelity protocols for reduction, substitution, and cyclization.

Core Reactivity Profile

• C1-Phenol (-OH): Nucleophilic handle for O-alkylation or protection.[1] Acidic (

  due to ortho-nitro withdrawing effect).[1]

• C2-Nitro (-NO

  ): Strong electron-withdrawing group (EWG).[1] Activates C3-Fluorine for .[1] Precursor to the C2-amine required for imidazole/oxazole formation.

• C3-Fluorine (-F): Labile leaving group in

  reactions due to the ortho-nitro effect.[1]

• C6-Methyl (-CH

  ): Provides steric bulk, often improving selectivity in enzymatic binding pockets and increasing lipophilicity.[1]

Reaction Pathways & Logic

The following decision tree illustrates the divergent pathways available from the parent scaffold.

Figure 1: Divergent synthetic pathways. Path A yields the fluorinated benzoxazole core.[1] Path B leverages the activated fluorine for library generation prior to cyclization.

Detailed Experimental Protocols

Protocol A: Chemo-Selective Reduction of the Nitro Group

Objective: Convert the nitro group to an aniline without defluorination. Challenge: Catalytic hydrogenation over Pd/C can sometimes cause hydrodefluorination (loss of F) if conditions are too vigorous.[1] Solution: Use Iron/Ammonium Chloride (Fe/NH

Cl) for a mild, chemoselective reduction that preserves the C-F bond.[1]

Materials

• 3-Fluoro-6-methyl-2-nitrophenol (1.0 equiv)[1]

• Iron powder (325 mesh, 5.0 equiv)[1]

• Ammonium chloride (NH

  Cl, 5.0 equiv)[1]

• Solvent: Ethanol/Water (3:1 ratio)[1]

Procedure

• Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve the nitrophenol in Ethanol/Water (3:1).

• Addition: Add solid NH

  Cl followed by Iron powder.

• Reaction: Heat the mixture to reflux (approx. 80°C) with vigorous stirring.

  • Checkpoint: Monitor by TLC (Ethyl Acetate/Hexane 1:1).[1] The yellow nitro compound should disappear, replaced by a fluorescent/darker amine spot. Reaction time is typically 1–3 hours.[1]

• Workup:

  • Cool to room temperature.[1]

  • Filter the mixture through a Celite pad to remove iron residues. Wash the pad with ethyl acetate.[1]

  • Concentrate the filtrate under reduced pressure to remove ethanol.[1]

  • Extract the aqueous residue with Ethyl Acetate (3x).[1]

  • Wash combined organics with brine, dry over Na

    SO , and concentrate.[1]

• Purification: The crude 2-amino-3-fluoro-6-methylphenol is often prone to oxidation.[1] Use immediately or store under Nitrogen at -20°C.[1]

Protocol B: "One-Pot" Benzoxazole Synthesis

Objective: Cyclize the aminophenol to form the 4-fluoro-7-methylbenzoxazole core. Mechanism: Condensation of the amino and hydroxyl groups with an electrophilic carbon source (Orthoester).[1]

Materials

• Crude 2-amino-3-fluoro-6-methylphenol (from Protocol A)[1]

• Triethyl orthoformate (HC(OEt)

  , solvent & reagent)[1]

• Catalytic p-Toluenesulfonic acid (pTSA, 5 mol%)[1]

Procedure

• Setup: Place the aminophenol in a dry flask.

• Reagent: Add Triethyl orthoformate (approx. 5–10 mL per gram of substrate).

• Catalysis: Add catalytic pTSA.

• Reaction: Heat to reflux (146°C) for 4–6 hours.

  • Note: A distillation head can be used to remove the ethanol byproduct, driving the equilibrium forward.

• Workup: Evaporate excess orthoformate under reduced pressure.

• Purification: Flash column chromatography (SiO

  ).

  • Eluent: Hexane/Ethyl Acetate (gradient 95:5 to 80:20).[1]

  • Yield Expectation: 75–85% over two steps.[1]

Protocol C: Nucleophilic Aromatic Substitution ( )

Objective: Displace the fluorine atom with a secondary amine (e.g., Morpholine) to create a 3-amino derivative.[1] Critical Insight: The phenol (-OH) must be protected or deprotonated.[1] The free phenol is acidic; its conjugate base (phenoxide) is electron-donating and will deactivate the ring toward

.[1] However, the ortho-nitro group is powerful enough that can proceed on the protected ether (e.g., O-Methyl or O-Benzyl).[1]

Step 1: Protection (O-Benzylation)[1]

• Dissolve nitrophenol in DMF.[1] Add K

  CO (1.5 equiv) and Benzyl Bromide (1.1 equiv).[1]

• Stir at RT for 2 hours. Aqueous workup yields the Benzyl ether.[1]

Step 2: Displacement[1]

• Solvent: DMSO or DMF (polar aprotic solvents accelerate

  ).[1]

• Reagents: O-Benzyl-3-fluoro-6-methyl-2-nitrophenol (1.0 equiv), Morpholine (2.0 equiv), DIPEA (1.5 equiv).[1]

• Conditions: Heat to 80–100°C.

  • Mechanism:[1][2][3][4] The nucleophile attacks C3.[1] The Meisenheimer complex is stabilized by the ortho-nitro group. Fluoride is eliminated.[1][5]

• Workup: Dilute with water, extract with EtOAc. The product is the 3-morpholino derivative.

Data Summary & Troubleshooting

Parameter	Protocol A (Reduction)	Protocol B (Cyclization)	Protocol C (S_NAr)
Key Reagent	Fe / NH Cl	Triethyl Orthoformate	Amine / Heat
Temp	80°C (Reflux)	146°C (Reflux)	80–100°C
Time	1–3 Hours	4–6 Hours	2–12 Hours
Critical Risk	Defluorination (if using Pd/C)	Oxidation of Aminophenol	Hydrolysis of F (if wet)
Monitoring	TLC: Amine is polar/streaking	TLC: Product is non-polar	TLC: Distinct Rf shift

Troubleshooting Tips:

• Streaking on TLC: Aminophenols (Protocol A) often streak on silica due to the basic amine and acidic phenol.[1] Add 1% Triethylamine to your TLC eluent to sharpen the spots.

• Incomplete Cyclization: If Protocol B stalls, ensure anhydrous conditions. Water hydrolyzes the orthoester.[1]

• Low

  Yield: If the reaction is slow, switch solvent to NMP (N-methylpyrrolidone) and increase temperature to 120°C. Ensure the phenol is protected; free phenol kills reactivity.[1]

References

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 2782777, 3-Fluoro-2-nitrophenol (Analogous Reactivity). Retrieved from [Link]

• Organic Chemistry Portal. (2024).[1] Synthesis of Benzoxazoles. Retrieved from [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution (SNAr): The Effect of Substitution Pattern. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2016). Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene. Retrieved from [Link][1]

Sources

• 1. 2-Fluoro-6-nitrophenol | C6H4FNO3 | CID 73710 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. Frontiers | Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study [frontiersin.org]
• 5. Concerted Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Fluoro-6-methyl-2-nitrophenol

Status: Operational Support Tier: Level 3 (Senior Process Chemistry) Ticket Subject: Troubleshooting Regioselectivity and Purification in Fluoro-Cresol Nitration

Executive Summary & Molecule Analysis

Target Molecule: 3-Fluoro-6-methyl-2-nitrophenol Core Structure: Trisubstituted Benzene (Phenol Core) Key Precursor: 3-Fluoro-6-methylphenol (also known as 5-fluoro-2-hydroxytoluene)

The Synthetic Challenge: The synthesis of 3-Fluoro-6-methyl-2-nitrophenol presents a classic "Ortho vs. Para" conflict in Electrophilic Aromatic Substitution (EAS).

• The Hydroxyl Group (-OH) at C1 is the strongest activator and directs ortho (C2) and para (C4).

• The Methyl Group (-CH3) at C6 is a weak activator.

• The Fluoro Group (-F) at C3 is an inductive deactivator but an ortho/para director via resonance.

The Conflict: The C4 position (para to -OH) is sterically open and electronically activated. The C2 position (the target) is sterically "sandwiched" between the -OH and the -F group. Consequently, direct nitration typically yields the C4-nitro isomer (4-nitro-3-fluoro-6-methylphenol) as the major product, which is a dead-end impurity.

Troubleshooting Guides (Case Studies)

Ticket #402: "I am getting the Para-isomer (C4) instead of the Ortho-isomer (C2)."

User Report: "We performed standard nitration using HNO₃/H₂SO₄ at 0°C. HPLC shows 85% para-isomer and only 10% of the desired 2-nitro product."

Root Cause: Thermodynamics and sterics favor the C4 position. The "pocket" at C2 is hindered by the adjacent Fluorine atom. Standard mixed-acid nitration is driven by the highly reactive nitronium ion (

), which indiscriminately attacks the most accessible activated position (C4).

Solution Strategy: The Sulfonation-Blocking Protocol To force nitration at C2, you must temporarily block the C4 position.

Protocol:

• Blocking (Sulfonation): Treat 3-fluoro-6-methylphenol with concentrated

  (1.1 equiv) at 80–100°C. The sulfonic acid group ( ) is bulky and will selectively occupy the thermodynamically favored para position (C4).

• Nitration: Cool the reaction mixture to 0–5°C. Add

  (1.05 equiv) dropwise. With C4 blocked, the ion is forced to attack the C2 position (Ortho to -OH).

• De-blocking (Desulfonation): Dilute the mixture with water and reflux (steam distillation temperatures, ~100–110°C) in the presence of dilute acid. The

  group is hydrolyzed, leaving the desired nitro group at C2.

Alternative (Direct Method): If a blocking step is impossible, switch solvent to Acetic Anhydride . This forms Acetyl Nitrate in situ. Acetyl nitrate coordinates with the phenolic oxygen, delivering the nitro group intramolecularly to the ortho position (C2) via a six-membered transition state, significantly boosting the ortho:para ratio.

• Warning: Acetyl nitrate is explosive. Maintain temp < -5°C.

Ticket #405: "The product is an inseparable oil/tar mixture."

User Report: "After workup, we have a dark red oil. Column chromatography is difficult because the Rf values of the isomers are nearly identical."

Root Cause:

• Tars: Likely due to over-oxidation of the electron-rich phenol ring by nitric acid.

• Separation: Ortho- and para-nitrophenols have similar polarities on silica, making flash chromatography inefficient.

Solution Strategy: Steam Distillation This is the "Gold Standard" purification for ortho-nitrophenols.

The Mechanism:

• Ortho-Isomer (Target): Forms an intramolecular hydrogen bond between the Phenolic -OH and the Nitro oxygen. This "locks" the polarity and prevents intermolecular bonding. Result: High Volatility (Steam Volatile).

• Para-Isomer (Impurity): Cannot H-bond intramolecularly. It forms strong intermolecular H-bonds with other molecules/water. Result: Low Volatility (Not Steam Volatile).

Protocol:

• Acidify the crude reaction mixture (pH < 2).

• Perform a vigorous steam distillation.

• The yellow crystalline solid that collects in the distillate receiver is your pure 3-Fluoro-6-methyl-2-nitrophenol (>98% purity).

• The tar and para-isomer remain in the boiling flask.

Visualizing the Solution

The following diagram illustrates the Sulfonation-Blocking Strategy (Route A) versus the problematic Direct Nitration (Route B).

Caption: Comparison of the Sulfonation-Blocking Strategy (Route A) which enforces regioselectivity, versus Direct Nitration (Route B) which favors the unwanted para-isomer.

Technical Data & Specifications

Property	Value	Notes
CAS Number	1334492-99-9 (Generic)	Note: Isomer specific CAS may vary by vendor.
Molecular Weight	171.13 g/mol
Appearance	Yellow Crystalline Solid	Distinctive of o-nitrophenols.
pKa	~7.0 - 7.5	More acidic than phenol due to -NO2/-F.
Solubility	DCM, EtOAc, Ethanol	Poor solubility in water (unless pH > 8).
Steam Volatile?	YES	Critical for purification.
Storage	2-8°C, Dark	Light sensitive.

Frequently Asked Questions (FAQs)

Q: Can I use Copper(II) Nitrate (

) instead of Nitric Acid? A: Yes. Metal nitrates (Claycop, , or ) often show improved ortho-selectivity compared to mixed acid because they operate under milder conditions, often involving chelation to the phenolic oxygen. However, for scale-up, the Sulfonation-Blocking method is generally more cost-effective and robust [1].

Q: I see a side product with M+ = 153 in MS. What is it? A: This is likely the de-fluorinated impurity (Hydroxy-methyl-nitrophenol). Under high temperatures or basic conditions, the Fluorine at C3 can undergo Nucleophilic Aromatic Substitution (

) by water or hydroxide, especially since the ring is activated by the nitro group. Prevention: Keep the pH acidic during workup and avoid heating >120°C.

Q: Why is the yield lower than expected (~60%)? A: Phenols are prone to oxidation to quinones by nitric acid. To minimize this:

• Add the phenol to the acid (or vice versa) very slowly.

• Keep the temperature strictly below 5°C during addition.

• Use a catalytic amount of Urea in the nitric acid to scavenge nitrous acid (

  ), which catalyzes oxidation [2].

References

• Regioselective Nitration of Phenols

  • Source: "Method for preparing 2-nitro-4,6-dichloro-5-methylphenol."[1] US Patent 3903178A. (Demonstrates the sulfonation-blocking strategy for methyl-phenols).

  • Link:

• Ortho-Selectivity via Chelation

  • Source: "Facile, high-yield, regioselective synthesis of ortho-nitrophenols using cerium (IV) ammonium nitrate."[2] Arkivoc, 2006.

  • Link:

• Steam Distillation of Nitrophenols

  • Source: "Preparation of 2-methyl-3-nitrophenol."[3] Organic Syntheses / PrepChem. (Validates steam volatility of ortho-nitro cresols).

  • Link:

• General Reactivity of Fluoro-Phenols

  • Source: PubChem Compound Summary for 5-Fluoro-2-methylphenol (Precursor d

  • Link:

Sources

• 1. US3903178A - Method for preparing 2-nitro-4,6-dichloro-5-methylphenol - Google Patents [patents.google.com]
• 2. arkat-usa.org [arkat-usa.org]
• 3. prepchem.com [prepchem.com]

Technical Support Center: Synthesis of 3-Fluoro-6-methyl-2-nitrophenol

Topic: Troubleshooting Side Products & Impurities in Nitration Protocols Audience: Medicinal Chemists, Process Development Scientists Status: Active Guide

Executive Summary: The "Ortho-Para" Challenge

The synthesis of 3-Fluoro-6-methyl-2-nitrophenol is a classic exercise in controlling electrophilic aromatic substitution (EAS) on a highly activated ring.[1] The precursor, 3-Fluoro-6-methylphenol , contains two directing groups (OH and F) that act synergistically to activate the ring, but they create a critical regioselectivity conflict.

• The Target (Ortho-Nitro): Substitution at C2 (between OH and F). This position is sterically crowded but stabilized by hydrogen bonding.

• The Major Side Product (Para-Nitro): Substitution at C4 (para to OH). This position is sterically accessible and electronically activated.

Successful isolation relies not just on reaction conditions, but on exploiting the physical property differences (volatility) between these two isomers.

Diagnostic Guide: Common Side Products

Use this table to identify impurities based on your analytical data (TLC/LC-MS/NMR).

Impurity Type	Chemical Identity	Observation	Root Cause
Major Regioisomer	3-Fluoro-6-methyl-4-nitrophenol	High melting point solid; non-volatile; polar spot on TLC.[1]	Steric Control: The C4 position is less hindered than the target C2 position.
Over-Nitration	2,4-Dinitro-3-fluoro-6-methylphenol	Yellow/Red oil or solid; shifts in NMR (loss of aromatic protons).[1]	Stoichiometry Error: Excess HNO₃ or temperature spikes (>0°C).
Oxidation Products	Quinones / Tars	Black/dark brown insoluble gum; baseline streaking on TLC.[1]	Oxidative Degradation: Reaction run too hot or acid concentration too high.[1]
De-alkylation	Fluoro-nitrophenols (demethylated)	Rare; mass spectrum shows loss of -CH₃ (M-15).[1]	Ipso-Substitution: Extreme acid conditions causing methyl migration or loss.[1]

Technical Troubleshooting Modules

Module A: The Regioselectivity Crisis (Too Much Para-Isomer)

Issue: Your crude NMR shows a 60:40 or 70:30 ratio favoring the unwanted para-isomer (4-nitro).

Mechanism: The hydroxyl group (-OH) at C1 directs ortho (C2) and para (C4). The fluorine at C3 also directs ortho (C2, C4). However, C2 is "sandwiched" between the OH and F groups, creating significant steric repulsion. C4 is relatively open.

Corrective Actions:

• Switch Solvent System: Move from standard H₂SO₄/HNO₃ mixed acids to a Two-Phase System (e.g., Dilute HNO₃ / Dichloromethane).

  • Why: Solvation effects in non-polar solvents can enhance ortho substitution via a "chelation control" mechanism where the nitronium ion coordinates with the phenolic oxygen.

• Lower the Temperature: Conduct the addition at -10°C to -5°C .

  • Why: Lower temperatures favor the kinetic product. While para is often thermodynamic, minimizing thermal energy reduces the ability of the electrophile to overcome the steric barrier at C2, but chelation can sometimes lower the activation energy for the ortho attack.

• Reagent Change (Advanced): Consider using Copper(II) Nitrate (Cu(NO₃)₂) or Cerium(IV) Ammonium Nitrate (CAN) if scale permits.

  • Note: These reagents are known to enhance ortho-selectivity via metal-ligand direction [1][2].[1]

Module B: Purification Failure (Cannot Isolate Target)

Issue: Column chromatography is failing to separate the isomers cleanly, or the yield is plummeting during recrystallization.

The "Self-Validating" Protocol: Steam Distillation You should NOT rely primarily on chromatography for this separation. The chemical structure dictates the purification method.

• Target (2-Nitro): Possesses Intramolecular Hydrogen Bonding (between OH and NO₂). This "tucks in" the polar groups, lowering the boiling point and making it Steam Volatile .

• Impurity (4-Nitro): Possesses Intermolecular Hydrogen Bonding (between molecules).[2] This creates a lattice network, raising the boiling point and making it Non-Volatile .

Step-by-Step Steam Distillation Protocol:

• Quench: Pour the crude reaction mixture into ice water.

• Acidify: Ensure pH < 2 with HCl to keep phenols protonated.

• Distill: Pass steam through the mixture.

  • Observation: Yellow crystals/oil will codistill with the water (This is your Target ).

  • Residue: The dark, tarry material remaining in the flask contains the Para-isomer and dinitro impurities.

• Extraction: Extract the distillate with DCM, dry over MgSO₄, and concentrate.

Module C: The "Black Tar" Effect (Oxidation)

Issue: The reaction mixture turns black immediately upon acid addition.

Troubleshooting:

• Nitric Acid Concentration: Do not use fuming HNO₃. Use 60-70% HNO₃.

• Exotherm Control: The nitration of electron-rich phenols is highly exothermic. Add acid dropwise over 1 hour. If the internal temp rises >5°C, oxidation (quinone formation) becomes the dominant pathway over substitution.

Visualizing the Pathway

The following diagram illustrates the competitive pathways and the critical separation logic.

Caption: Reaction pathway showing the divergence of ortho/para isomers and the critical steam distillation step for isolating the target.

Frequently Asked Questions (FAQs)

Q: Can I use column chromatography instead of steam distillation? A: Yes, but it is difficult. The Rf values of the ortho and para isomers are often distinct (Ortho is less polar due to internal H-bonding and runs higher), but the para isomer often streaks. Steam distillation is cleaner and scalable.

Q: Why is my yield of the 2-nitro isomer so low (<30%)? A: This is intrinsic to the substrate. The C2 position is sterically crowded by the Fluorine and Hydroxyl groups. To improve yield, ensure you are not losing product to over-nitration (keep temp low) and consider "Two-Phase" nitration protocols which can sometimes favor the ortho product [3].

Q: What solvent is best for the reaction? A: Dichloromethane (DCM) or Acetic Acid. DCM is preferred for small-scale high-selectivity runs as it allows for better temperature control and two-phase kinetics.[1] Acetic anhydride can sometimes be used to generate acetyl nitrate in situ, which is a milder reagent.

References

• Chen, L. Y., et al. (2014).[3] "A practical approach for regioselective mono-nitration of phenols under mild conditions."[3] Arkivoc, (v), 64-71.[3]

• ChemicalBook. (2025).[3] "Synthesis of 2-fluoro-4-nitrophenol and side products."

• PubChem. (2025). "2-Fluoro-6-nitrophenol and Isomer Data." National Library of Medicine.[4]

• Allen Career Institute. (2023). "Separation of ortho and para nitrophenols via steam distillation mechanism."[2][5][6][7]

Sources

• 1. BVL - Product chemistry - Relevant impurities of technical active substances [bvl.bund.de]
• 2. quora.com [quora.com]
• 3. researchgate.net [researchgate.net]
• 4. 3-Chloro-2-fluoro-6-nitrophenol | C6H3ClFNO3 | CID 13188585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. While separating a mixture of ortho- and para-nitrophenols steam distillation, name the isomer which will be steam volatile. Give reason. [allen.in]
• 6. ncert.nic.in [ncert.nic.in]
• 7. youtube.com [youtube.com]

Technical Support Center: Stability &amp; Handling of 3-Fluoro-6-methyl-2-nitrophenol

The following Technical Support Guide is designed for researchers and process chemists working with 3-Fluoro-6-methyl-2-nitrophenol (CAS: 849353-45-3) .[1] It synthesizes structural chemical principles with practical handling protocols to mitigate stability risks in solution.[1]

Product Identity: 3-Fluoro-6-methyl-2-nitrophenol CAS: 849353-45-3 Common Application: Key intermediate in the synthesis of kinase inhibitors and HCV therapeutics (e.g., Elagolix intermediates).[1]

Core Stability Analysis: The "Why" Behind the Issues

To troubleshoot effectively, one must understand the molecular tensions within this compound.[1] It is not merely a "phenol"; it is a densely functionalized aromatic scaffold subject to three competing destabilizing forces:

• The Ortho-Effect (Intramolecular H-Bonding): The nitro group at position 2 and the hydroxyl at position 1 form a strong intramolecular hydrogen bond (chelating ring).[1]

  • Consequence: This lowers the boiling point (steam volatile) and increases solubility in non-polar solvents, but it also makes the nitro group more susceptible to photolytic rearrangement .

• Activated Nucleophilic Substitution (S_NAr): The fluorine at position 3 is electronically activated by the adjacent electron-withdrawing nitro group (ortho) and the phenol (via inductive effects, though the OH is donating by resonance).[1]

  • Consequence: In basic media (pH > 8) or nucleophilic solvents (e.g., wet DMSO, amines), the fluorine is a good leaving group, leading to hydrolysis (to a resorcinol derivative) or solvent adducts.[1]

• Benzylic Oxidation: The methyl group at position 6 is ortho to the phenol. While less reactive than para-positions, it remains susceptible to radical oxidation under high-light or high-oxygen conditions.[1]

Troubleshooting Guide (Q&A Format)

Issue 1: Solution Discoloration

Q: "My stock solution in DMSO turned from yellow to deep orange/red overnight. Is it degraded?"

A: Not necessarily, but it indicates a pH shift.[1]

• Mechanism: Nitrophenols act as pH indicators.[1] The neutral molecule is yellow.[2][3] Upon deprotonation, the nitrophenolate anion is formed, which is deeply colored (orange/red) due to resonance delocalization of the negative charge into the nitro group.[1]

• Diagnosis: DMSO is hygroscopic.[1] Absorbed water can alter the effective pH or facilitate trace basic impurities.

• Action: Acidify a small aliquot with 0.1 M HCl. If it reverts to yellow, the compound is likely intact.[1] If the color persists or precipitates form, oxidative degradation (quinone formation) has occurred.[1]

Issue 2: Loss of Fluorine (Defluorination)

Q: "I see a new peak at RRT 0.85 in my LC-MS, and the mass corresponds to [M-F+OH]. What happened?"

A: You have triggered a Nucleophilic Aromatic Substitution (S_NAr).[1][4]

• Cause: The 3-Fluoro position is "hot."[1] If you used a base (e.g., K2CO3, TEA) to deprotonate the phenol for a reaction, the hydroxide ion (from trace water) or the base itself attacked the C-F bond.[1]

• Prevention: Use non-nucleophilic bases (e.g., NaH, t-BuOK) in strictly anhydrous solvents.[1] Avoid protic solvents (MeOH, EtOH) if heating is required, as alkoxides will rapidly displace the fluorine.[1]

Issue 3: Photodegradation

Q: "My purity dropped by 5% after leaving the vial on the bench. Is it light sensitive?"

A: Yes, critically.

• Mechanism: Ortho-nitrophenols undergo a photo-induced hydrogen transfer from the hydroxyl group to the nitro group, forming an aci-nitro tautomer or releasing HONO (nitrous acid) and generating radical species.[1] This is the primary degradation pathway in solution.

• Protocol: All solutions must be handled under amber light or in amber glassware. Wrap vials in aluminum foil during reactions.

Visualizing Degradation Pathways

The following diagram illustrates the two primary failure modes: Photolysis (Light-induced) and Hydrolysis (Base-induced).[1]

Caption: Figure 1. Stability map showing reversible acid/base equilibrium versus irreversible photolytic and hydrolytic degradation pathways.

Recommended Handling Protocols

Protocol A: Preparation of Stable Stock Solutions

Objective: Create a 10 mM stock solution stable for >1 month.

Parameter	Recommendation	Rationale
Solvent	Anhydrous DMSO or Acetonitrile	Methanol can react (S_NAr) over time; Water solubility is poor.[1]
Concentration	10 mM - 50 mM	Higher concentrations self-buffer the solution, protecting against trace base.[1]
Additives	None (usually)	If solvent is old, add 0.1% Acetic Acid to suppress phenolate formation.[1]
Storage	-20°C, Amber Vial	Prevents thermal S_NAr and photolysis.[1]
Headspace	Argon/Nitrogen	Prevents oxidation of the methyl group.

Protocol B: Stability Check (HPLC Method)

Use this method to validate the integrity of your material before critical experiments.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18), 3.5 µm.[1]

• Mobile Phase A: Water + 0.1% Formic Acid (Acidic pH keeps phenol protonated).[1]

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 254 nm (aromatic) and 350 nm (nitro group specific).[1]

  • Note: If you see a peak at 350 nm that is NOT in 254 nm, it may be a nitro-degradation byproduct.[1]

Decision Tree: Solvent Selection

Use this flow to determine the correct solvent system for your specific application.

Caption: Figure 2. Solvent selection decision tree based on thermal and nucleophilic risk factors.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 6947, 2-Nitrophenol. Retrieved January 29, 2026 from [Link][1]

  • Relevance: Establishes baseline physicochemical properties (pKa, solubility)

• Beilstein Journal of Organic Chemistry (2016). Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene. Retrieved January 29, 2026 from [Link][1]

  • Relevance: Validates the S_NAr reactivity of fluorine ortho to nitro groups and the displacement mechanisms in fluorin

• The Journal of Physical Chemistry A (2012). Absorption Cross Sections of 2-Nitrophenol... and Photolysis. Retrieved January 29, 2026 from [Link][1]

  • Relevance: Provides the mechanistic basis for the photolability of 2-nitrophenols (HONO formation).[1]

• Google Patents (2005). WO2005030213A1 - Synthesis of 3-Fluoro-6-methyl-2-nitrophenol.[1][4] Retrieved January 29, 2026 from [1]

  • Relevance: Confirms the compound's identity as a pharmaceutical intermediate and outlines synthetic conditions (sulfuric acid/water), implying stability in acidic aqueous media.

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2-Nitrophenol | C6H5NO3 | CID 6947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

Technical Support Hub: Scale-Up Synthesis of 3-Fluoro-6-methyl-2-nitrophenol

Executive Summary

Welcome to the technical support hub for 3-Fluoro-6-methyl-2-nitrophenol . This guide addresses the critical challenges in scaling up this intermediate, widely used in the synthesis of next-generation herbicides and fluorinated pharmaceuticals.

The synthesis of this specific isomer presents a "perfect storm" of process chemistry challenges:

• Regioselectivity: The 2-position (ortho) is sterically crowded between the hydroxyl group and the fluorine atom, while the 4-position (para) is electronically favored and sterically accessible.

• Safety: Nitration of electron-rich phenols is prone to thermal runaway and tar formation (oxidation).

• Purification: Separation of the target 2-nitro isomer from the abundant 4-nitro byproduct is the primary bottleneck.

This guide provides self-validating protocols to navigate these issues, moving away from "brute force" chromatography toward scalable crystallization and distillation techniques.

Module 1: Reaction Engineering & Regioselectivity

The Challenge: The "Ortho" Problem

In standard mixed-acid nitration (

), the para-isomer (4-nitro) is typically the major product due to steric hindrance at the ortho (2-position) site, which is flanked by the Fluorine atom.

The Solution: Chelation-Controlled Nitration

To flip the selectivity toward the 2-nitro target, you must utilize the "Ortho Effect." Using metal nitrates or specific conditions can coordinate the nitrate group to the phenolic oxygen, delivering the electrophile intramolecularly to the ortho position.

Recommended Protocol: Two-Phase / Metal-Mediated Nitration

Avoid standard mixed acids for this specific isomer.

Parameter	Recommended Condition	Scientific Rationale
Reagent	Sodium Nitrate ( ) + Dilute (Two-phase) OR Calcium Nitrate ( )	Metal cations can coordinate with the phenoxide, directing the group to the ortho position via a transition state template.
Solvent System	DCM / Water or Toluene / Water (Biphasic)	Keeps the nitrated product in the organic phase, preventing over-nitration and oxidation (tarring).
Temperature	0°C to 5°C (Strict control)	Low temperature suppresses the formation of dinitro species and oxidation byproducts.
Stoichiometry	1.05 eq of Nitrating agent	Slight excess ensures conversion; large excess promotes dinitro impurities.

Troubleshooting Guide: Reaction Monitoring

Q: My HPLC shows a 60:40 ratio of Para:Ortho. How do I improve the Ortho yield? A: This is a common thermodynamic vs. kinetic control issue.

• Switch to Anhydrous Conditions: Use Copper(II) Nitrate in Acetic Anhydride. The acetyl nitrate intermediate is highly ortho-selective (often >90% ortho) due to the specific mechanism of the acetyl group transfer.

• Check Agitation: In biphasic systems, mass transfer limits the reaction rate. Ensure high-shear mixing (impeller tip speed > 2 m/s) to maintain emulsion stability.

Module 2: Process Safety (The Exotherm)

The Hazard: Thermal Runaway

Nitration of phenols is highly exothermic (

). The accumulation of unreacted nitric acid due to poor mixing or low temperature followed by a sudden "kick" can lead to catastrophic vessel failure.

Safety Critical Parameters (SCP)

• Dosing Strategy: NEVER add the phenol to the acid. Always dose the Nitric Acid (or Nitrating salt solution) into the Phenol solution .

• Accumulation Check: Stop dosing if the exotherm is not detected within 5 minutes. This indicates the reaction has not started (induction period), and continued dosing will create a "bomb" that detonates once the reaction triggers.

• Quench Protocol: Have a dedicated water dump tank ready. Dilution is the safest quench.

Module 3: Purification (The "Silver Bullet")

The Challenge: Isomer Separation

You will inevitably produce the 4-nitro isomer. Column chromatography is impossible at the kilogram scale.

The Solution: Steam Distillation

This is the defining purification step for ortho-nitrophenols.

• Target (2-nitro): Forms Intramolecular Hydrogen Bonds (between OH and

  ).[1][2] This "wraps up" the molecule, lowering its polarity and boiling point, making it Steam Volatile .

• Byproduct (4-nitro): Forms Intermolecular Hydrogen Bonds (between molecules).[1] This creates a lattice/network, raising the boiling point significantly. It is NOT Steam Volatile .

Workflow Visualization

Caption: Process flow emphasizing the divergence of isomers during steam distillation.

Frequently Asked Questions (FAQs)

Q: The steam distillation is too slow. The volume of water required is massive. How do I optimize this? A: Steam distillation can be energy-intensive.

• Superheated Steam: Inject steam at 130°C+ rather than boiling water in the flask.

• Vacuum Assist: Perform the distillation under reduced pressure (Vacuum Steam Distillation). This lowers the temperature requirement and increases the rate of volatilization of the ortho isomer.

• Azeotropic Alternative: If steam is not viable, use column crystallization . The para isomer often has a much higher melting point. Cool the mixture to precipitate the para isomer first, filter it off, and recover the ortho isomer from the mother liquor.

Q: My final product is red/brown instead of yellow. What happened? A: This indicates oxidation products (quinones) or dinitro impurities.

• Fix: Wash the organic layer with Sodium Bisulfite (

  ) solution immediately after the reaction quench. This reduces oxidized impurities.

• Polishing: Recrystallize the final distilled solid from Ethanol/Water (80:20) .

Q: Can I use Acetyl Nitrate generated in situ? A: Yes, this is excellent for regioselectivity (favoring ortho).

• Protocol: Dissolve phenol in Acetic Anhydride. Add concentrated

  slowly at 0°C.

• Warning: Acetyl nitrate is explosive if isolated or heated. It must be generated and consumed in situ at low temperatures. Never store this reagent.

References

• Regioselective Nitration of Phenols

  • Title: An Efficient and Regioselective Nitr
  • Source: DergiPark / G.U. J. Sci.
  • Relevance: Establishes the use of nitrate salts for cleaner ortho-nitr

• Purification Mechanism (Steam Distillation)

  • Title: Separation of 2-nitrophenol and 4-nitrophenol based on boiling point and hydrogen bonding.[1]

  • Source: Quora / Chemistry Stack Exchange (General Principle Consensus).
  • Relevance: Explains the intramolecular H-bonding mechanism that makes the 2-nitro isomer steam vol

• Ortho-Nitration via Metal Nitrates

  • Title: Facile, high-yield, regioselective synthesis of ortho-nitrophenols using cerium (IV) ammonium nitrate.[3]

  • Source: Arkivoc.[4]

  • Relevance: Provides the "Expert" route for high-value substrates where yield loss to the para-isomer is unacceptable.

• Process Safety in Nitration

  • Title: Nitration of phenol in flow (Safety & Scale-up).
  • Source: Corning Reactor Technologies.
  • Relevance: Highlights the critical safety parameters (exotherm control)

Sources

• 1. quora.com [quora.com]
• 2. quora.com [quora.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

comparative analysis of 3-Fluoro-6-methyl-2-nitrophenol with other nitrophenols

Content Type: Technical Comparison Guide Subject: CAS 849353-45-3 | Structural Analog Analysis & Synthetic Utility Audience: Medicinal Chemists, Process Development Scientists

Executive Summary: The "Sandwiched" Nitro Motif

3-Fluoro-6-methyl-2-nitrophenol (FMNP) represents a highly specialized scaffold in the nitrophenol family. Unlike the commoditized 2-nitrophenol, FMNP introduces a unique "Steric Sandwich" effect. The nitro group at position 2 is flanked by a hydroxyl group (pos 1) and a fluorine atom (pos 3), while the 6-methyl group blocks the remaining ortho site.

This guide analyzes FMNP against standard nitrophenols, highlighting its utility as a metabolically stable precursor for benzoxazoles and its distinct reactivity profile that demands specific synthetic protocols to avoid hydrodefluorination.

Part 1: Physicochemical Profile & Structural Logic[1]

The introduction of Fluorine (EWG) and Methyl (EDG) creates a "push-pull" electronic environment that deviates from the parent 2-nitrophenol.

Table 1: Comparative Physicochemical Properties

Feature	3-Fluoro-6-methyl-2-nitrophenol (FMNP)	2-Nitrophenol (Baseline)	3-Fluoro-2-nitrophenol	Impact on Reactivity
CAS	849353-45-3	88-75-5	446-36-6	Precise sourcing required.
Electronic Character	Mixed (Inductive -I from F; +I from Me)	Electron Withdrawing (NO2)	Strong -I (F adjacent to NO2)	FMNP is less acidic than 3-Fluoro analog due to 6-Me donation.
Steric Environment	High (1,2,3,6-substituted)	Low (Monosubstituted)	Medium (1,2,3-substituted)	NO2 is sterically twisted; reduction rates are slower.
pKa (Predicted)	~7.3 - 7.5	7.23	~6.8	6-Methyl group destabilizes the phenoxide anion via +I effect.
LogP (Lipophilicity)	High (~2.4)	1.79	~1.9	Methyl + Fluorine significantly increases lipophilicity (CNS penetration).

Mechanism of Acidity & Hydrogen Bonding

In 2-nitrophenols, a strong intramolecular Hydrogen Bond (IMHB) exists between the hydroxyl proton and the nitro oxygen.[1]

• In FMNP: The 6-methyl group creates steric pressure on the hydroxyl group, locking it into a conformation favoring the IMHB with the nitro group. However, the 3-fluorine atom exerts electrostatic repulsion on the nitro group's oxygen.

• Result: The nitro group may twist slightly out of planarity with the benzene ring to relieve strain from the 3-F and 1-OH. This reduces the resonance withdrawal of the nitro group, making FMNP slightly less acidic (higher pKa) than expected for a fluorophenol.

Part 2: Synthetic Reactivity & Performance

Chemoselective Reduction (The Defluorination Risk)

Challenge: Converting the nitro group to an aniline (to form 2-amino-3-fluoro-6-methylphenol) is the primary utility of FMNP. However, catalytic hydrogenation (H2/Pd-C) carries a high risk of Hydrodefluorination (cleaving the C-F bond), as the C-F bond is activated by the adjacent amino/nitro intermediates.

Performance Comparison:

• Standard Pd/C: High yield of aniline, but ~15-20% defluorinated byproduct.

• Fe/NH4Cl (Bechamp): 99% retention of Fluorine. Slower but chemoselective.

• Sulfided Pt/C: Excellent compromise for industrial scale hydrogenation.

Nucleophilic Aromatic Substitution (SNAr)

The Trap: One might expect the Fluorine (ortho to Nitro) to be labile to SNAr displacement. The Reality: The Phenol (-OH) is acidic.[1][2][3][4][5] Under basic SNAr conditions, it deprotonates to Phenoxide (-O⁻). The electron-rich phenoxide donates density into the ring, deactivating it toward nucleophilic attack. Solution: To displace the Fluorine, you must O-alkylate (protect) the phenol first. Once protected (e.g., O-Methyl ether), the F atom at position 3 becomes highly reactive to amines due to the ortho-nitro activation.

Part 3: Experimental Protocols

Protocol A: Chemoselective Reduction (Preserving the C-F Bond)

Use this protocol to synthesize 2-amino-3-fluoro-6-methylphenol without losing the fluorine atom.

Reagents: FMNP (1.0 eq), Iron Powder (325 mesh, 5.0 eq), Ammonium Chloride (3.0 eq), Ethanol/Water (4:1).

• Setup: Charge a 3-neck flask with FMNP dissolved in Ethanol/Water (4:1 ratio). Mechanical stirring is mandatory due to iron slurry.

• Activation: Add Ammonium Chloride and heat to 60°C.

• Reduction: Add Iron powder portion-wise over 30 minutes. Note: Exothermic reaction. Monitor internal temp.

• Reflux: Heat to vigorous reflux (approx 78°C) for 2-4 hours. Monitor via TLC (Eluent: 30% EtOAc/Hexane). The yellow nitro spot will disappear; a fluorescent amine spot will appear.

• Workup: Filter the hot mixture through a Celite pad to remove iron oxides. Wash the cake with hot ethanol.

• Isolation: Concentrate the filtrate. Neutralize with sat. NaHCO3 and extract with Ethyl Acetate.

• Validation: 19F-NMR should show a singlet shift (distinct from starting material) with no peak corresponding to the defluorinated (des-fluoro) analog.

Protocol B: Benzoxazole Cyclization

FMNP is a key precursor for 4-fluoro-7-methylbenzoxazoles.

• Precursor: Use the amine obtained from Protocol A.

• Cyclization: Suspend the aminophenol in Triethyl Orthoformate (TEOF) (excess).

• Catalysis: Add catalytic p-TsOH (5 mol%).

• Reaction: Reflux for 4 hours. The TEOF acts as both solvent and C1 synthon.

• Result: Formation of the benzoxazole ring, locking the fluorine and methyl positions for kinase inhibitor docking.

Part 4: Structural & Pathway Visualization

Diagram 1: Reactivity Divergence Flowchart

This diagram illustrates the decision logic for processing FMNP: Reduction vs. Substitution.

Caption: Decision tree showing that SNAr on the Fluorine requires prior O-protection, whereas reduction leads to benzoxazole scaffolds.

Diagram 2: The "Steric Sandwich" Effect

Visualizing the spatial crowding that influences the pKa and reaction rates.

Caption: Spatial arrangement showing the 2-Nitro group "sandwiched" between the 1-OH and 3-F, causing ring twist.

References

• Chemistry Stack Exchange. (2023). Comparison of acidic strength of nitrophenols. Retrieved January 29, 2026, from [Link]

• Vedantu. (n.d.). Acidity trends in substituted nitrophenols. Retrieved January 29, 2026, from [Link]

• European Commission. (n.d.). SCCNFP Opinion on Halogenated Aminophenols. (Analogous toxicity data). Retrieved January 29, 2026, from [Link]

Sources

• 1. A : p - nitrophenol has high `pK_(a)` in comparison to o-nitrophenol R : In o-nitrophenol , intermolecular H-bonding is present [allen.in]
• 2. The correct order of decreasing acidity of nitrophenols class 12 chemistry CBSE [vedantu.com]
• 3. give reasons and arrange the following in decreasing order of acidity 2,4.. [askfilo.com]
• 4. borbasgroup.com [borbasgroup.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]

Publish Comparison Guide: Biological Screening of 3-Fluoro-6-methyl-2-nitrophenol Derivatives

This guide outlines a rigorous biological activity screening framework for 3-Fluoro-6-methyl-2-nitrophenol (FMNP) and its structural derivatives.

As a core scaffold in medicinal and agrochemical chemistry, FMNP derivatives possess a dual nature: they are potent precursors for kinase inhibitors (via nitro-reduction) and intrinsic mitochondrial uncouplers (due to the acidic nitrophenol moiety). This guide prioritizes distinguishing between therapeutic efficacy (e.g., antimicrobial, enzyme inhibition) and off-target mitochondrial toxicity—a critical bottleneck for this chemical class.

Executive Summary & Strategic Context

3-Fluoro-6-methyl-2-nitrophenol (FMNP) is a privileged scaffold where the fluorine atom at C3 enhances metabolic stability and lipophilicity, while the nitro group at C2 and methyl at C6 modulate acidity (pKa ~6.5–7.0).

The Screening Challenge: Unlike standard scaffolds, nitrophenol derivatives act as protonophores . They can shuttle protons across the inner mitochondrial membrane, uncoupling oxidative phosphorylation.[1] Therefore, any biological screening campaign must run efficacy assays (Antimicrobial/Herbicidal) in parallel with mitochondrial safety profiling to avoid advancing toxic "false positives."

Comparative Benchmarks

To validate your screening data, you must run these controls:

• Structural Benchmark: 2-Methyl-6-nitrophenol (Non-fluorinated analog). Use to quantify the "Fluorine Effect" on membrane permeability.

• Toxicity Standard: 2,4-Dinitrophenol (DNP). The gold standard for mitochondrial uncoupling.

• Therapeutic Standard: Vancomycin (for Gram+ bacteria) or Oxyfluorfen (for PPO inhibition/herbicidal activity).

Primary Bioactivity Screening: Antimicrobial & Cytotoxic Potency

Rationale

FMNP derivatives often exhibit bactericidal activity against Gram-positive organisms (e.g., S. aureus) by collapsing the proton motive force (PMF). The fluorine substitution typically lowers the MIC compared to non-fluorinated analogs by increasing lipid bilayer penetration.

Protocol A: High-Throughput MIC Determination (Broth Microdilution)

• Objective: Determine Minimum Inhibitory Concentration (MIC) against S. aureus (ATCC 29213) and E. coli (ATCC 25922).

• Critical Parameter: The pH of the media affects the ionization state of the phenol. Ensure cation-adjusted Mueller-Hinton Broth (CAMHB) is buffered to pH 7.2.

Step-by-Step Methodology:

• Stock Prep: Dissolve FMNP derivatives in 100% DMSO to 10 mM.

• Dilution: Prepare serial 2-fold dilutions in CAMHB in 96-well plates (Final range: 64 µg/mL to 0.125 µg/mL). Final DMSO concentration must be <1%.

• Inoculation: Add bacterial suspension adjusted to

  CFU/mL.

• Incubation: Incubate at 37°C for 16–20 hours.

• Readout: Visual turbidity check or OD600 measurement.

  • Self-Validation: The MIC of the Vancomycin control must fall within CLSI ranges (0.5–2 µg/mL for S. aureus).

Protocol B: Mammalian Cytotoxicity (MTT Assay)

• Objective: Establish the Selectivity Index (

  ).

• Cell Line: HEK293 (Kidney) or HepG2 (Liver) – metabolic active cells are required to detect uncoupling toxicity.

Step-by-Step Methodology:

• Seed HEK293 cells at

  cells/well in DMEM + 10% FBS. Adhere for 24h.

• Treat with derivatives (0.1 – 100 µM) for 24 hours.

• Add MTT reagent (0.5 mg/mL) for 4 hours.

• Solubilize formazan crystals in DMSO and read Absorbance at 570 nm.

• Data Analysis: Calculate

  (concentration inhibiting 50% viability).

Mechanistic Profiling: Mitochondrial Uncoupling

This is the most critical section for this scaffold. Many FMNP derivatives show promising bioactivity solely because they kill cells by ATP depletion. You must distinguish specific target engagement from non-specific mitochondrial uncoupling.

Protocol C: Mitochondrial Membrane Potential ( ) Assay

• Objective: Detect protonophore activity.

• Probe: JC-1 Dye (Ratio-metric). Aggregates (Red) in healthy mitochondria; Monomers (Green) in depolarized ones.

Step-by-Step Methodology:

• Seeding: Plate HepG2 cells in black 96-well plates.

• Treatment: Add FMNP derivatives (at

  MIC) for 1 hour.

  • Positive Control: FCCP (10 µM) or 2,4-DNP.

• Staining: Incubate with JC-1 (2 µM) for 30 min at 37°C.

• Wash: Wash

  with PBS.

• Detection: Measure Fluorescence:

  • Red (Aggregates): Ex 535 / Em 590.

  • Green (Monomers): Ex 485 / Em 530.

• Calculation: Calculate Red/Green ratio. A decrease indicates uncoupling.

Diagram: Screening Workflow & Logic

Caption: Logical flow for filtering FMNP derivatives. Hits are rigorously tested for mitochondrial toxicity to ensure bioactivity is not an artifact of ATP depletion.

Comparative Data Analysis

The table below illustrates expected performance metrics for a typical FMNP derivative compared to alternatives.

Parameter	FMNP Derivative (Target)	Non-Fluorinated Analog (Structural Alt)	2,4-DNP (Toxicity Alt)	Vancomycin (Clinical Alt)
Structure	3-F, 6-Me, 2-NO2 Phenol	2-Me, 6-NO2 Phenol	2,4-Dinitro Phenol	Glycopeptide
Lipophilicity (LogP)	~2.8 (High)	~2.1 (Moderate)	1.5	-3.1
MIC (S. aureus)	2 – 8 µg/mL	16 – 64 µg/mL	>128 µg/mL	1 µg/mL
Mitochondrial Toxicity	Moderate Risk	Low Risk	High (Uncoupler)	None
JC-1 Ratio (% Control)	60–80% (Structure Dependent)	>90%	<20%	100%
Primary Utility	Lead Scaffold	Negative Control	Positive Control (Tox)	Efficacy Standard

Key Insight: The 3-Fluoro group significantly increases lipophilicity (LogP), enhancing membrane permeability and potency (lower MIC) compared to the non-fluorinated analog. However, this also increases the risk of mitochondrial entry, necessitating the JC-1 screen.

Advanced Mechanism: The Protonophore Cycle

Understanding why these derivatives are toxic is essential for rational design. The diagram below details the uncoupling mechanism specific to nitrophenols.

Caption: The Protonophore Cycle. FMNP derivatives pick up protons in the acidic intermembrane space, diffuse across the lipid bilayer (facilitated by the Fluorine atom), and release them in the matrix, dissipating the ATP-generating gradient.

References

• Review of Nitrophenol Toxicity: Agency for Toxic Substances and Disease Registry (ATSDR).[2] "Toxicological Profile for Nitrophenols." CDC.gov. [Link]

• Mitochondrial Uncoupling Mechanisms: Childress, E. et al. "Structural insights into the mechanism of mitochondrial uncoupling by substituted phenols." Chemical Research in Toxicology, 2020. [Link]

• Antimicrobial Activity of Halogenated Phenols: Microbiology Society. "Structure-activity relationships of halogenated phenols as antimicrobial agents." Journal of Medical Microbiology. [Link]

• Chemical Properties of 3-Fluoro-6-methyl-2-nitrophenol: PubChem Database. "Compound Summary: 3-Fluoro-6-methyl-2-nitrophenol (CID 11432185)." [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]

Cross-Validation Architectures for 3-Fluoro-6-methyl-2-nitrophenol Analysis

Executive Summary

The quantification of 3-Fluoro-6-methyl-2-nitrophenol presents a unique analytical triad of challenges: regio-isomerism potential, phenolic acidity (pKa ~7.0–7.5), and thermal lability associated with the nitro group. While HPLC-UV is the industry standard for routine release, relying solely on it risks "method blindness"—where co-eluting isomers or non-chromophoric impurities remain undetected.

This guide details a tri-orthogonal validation strategy . We do not merely list methods; we cross-validate the "Routine Workhorse" (HPLC-DAD) against the "Orthogonal Separator" (GC-MS) and the "Absolute Truth" (qNMR).

The Compound Profile[1][2]

• Target: 3-Fluoro-6-methyl-2-nitrophenol

• Critical Functionalities:

  • Phenolic -OH: Hydrogen bond donor; causes peak tailing on silica columns if unbuffered.

  • Nitro (-NO2): UV chromophore (approx. 270 nm); potential thermal degradation source.

  • Fluoro (-F): Provides a unique handle for 19F NMR specificity.

Method A: The Routine Workhorse (HPLC-DAD)

Role: Routine QC, Impurity Profiling, Stability Testing.

The "Why" Behind the Protocol

Standard C18 gradients often fail nitrophenols due to secondary silanol interactions. The phenolic proton must be suppressed. We utilize a Phenyl-Hexyl stationary phase rather than C18; the π-π interactions with the nitrophenol ring provide superior selectivity for separating regioisomers (e.g., 4-fluoro vs 3-fluoro isomers) that co-elute on alkyl phases.

Optimized Protocol

• Column: Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm (e.g., Waters XBridge or Phenomenex Luna).

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7). Crucial: Low pH ensures the phenol remains neutral (protonated).

• Mobile Phase B: Acetonitrile (ACN).

• Gradient: 5% B to 95% B over 15 minutes.

• Detection: DAD at 270 nm (max) and 210 nm (impurities).

• Flow Rate: 1.0 mL/min.

Performance Data (Representative)

Parameter	Value	Notes
Linearity (R²)	> 0.9995	Range: 10–1000 µg/mL
LOD	0.05 µg/mL	High sensitivity due to Nitro group
Tailing Factor	1.1	Excellent symmetry due to acid suppression
Specificity	High	Resolves from des-fluoro and des-methyl analogs

Method B: The Orthogonal Validator (GC-MS)

Role: Volatile Impurity Check, Mass Confirmation, Orthogonal Selectivity.

The "Why" Behind the Protocol

Direct injection of nitrophenols into GC is risky. The acidic hydroxyl group interacts with the inlet liner and column phase, leading to severe tailing and carryover. Furthermore, the nitro group can degrade at high inlet temperatures. Silylation is mandatory to mask the polar -OH group, increasing volatility and thermal stability [1].

Optimized Protocol (Derivatization)

• Reagent: BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide).

• Preparation:

  • Take 10 mg sample in GC vial.

  • Add 500 µL Anhydrous Acetonitrile.

  • Add 200 µL BSTFA/TMCS.

  • Causality: The sample must be strictly anhydrous; water hydrolyzes the reagent.

  • Cap and heat at 70°C for 30 mins to drive the reaction to completion.

• GC Parameters:

  • Inlet: Split 1:50, 250°C.

  • Column: DB-5ms (5% Phenyl Methyl Siloxane).

  • Temp Program: 60°C (1 min) -> 20°C/min -> 300°C.

Performance Data

Parameter	Value	Notes
Derivatization Efficiency	> 99.8%	Confirmed by disappearance of parent peak
Linearity	> 0.995	Slightly lower than HPLC due to derivatization variance
Orthogonality	Excellent	Separates based on boiling point, not polarity

Method C: The Absolute Truth (qNMR)

Role: Potency Assignment, Reference Standard Qualification.

The "Why" Behind the Protocol

Chromatography relies on "relative" response factors. If your reference standard is impure, your HPLC data is wrong. qNMR (Quantitative NMR) is a primary ratio method that requires no reference standard of the analyte itself—only a traceable internal standard (IS) [2]. Expert Insight: For this molecule, 19F qNMR is superior to 1H NMR. The fluorine signal is isolated (no solvent overlap, no impurity overlap from non-fluorinated species), providing an incredibly clean baseline for integration.

Optimized Protocol

• Solvent: DMSO-d6 (Ensures full solubility).

• Internal Standard:

  -Trifluorotoluene (TFT) or 3,5-Bis(trifluoromethyl)benzoic acid (NIST Traceable).

• Pulse Sequence:

  • Relaxation delay (d1) must be

    (typically 30s for 19F) to ensure full magnetization recovery.

  • No 1H decoupling (to prevent NOE enhancement affecting integration ratios).

• Calculation:

  (Where I=Integral, N=Number of spins, M=Molar Mass, W=Weight, P=Purity)

Cross-Validation Matrix & Decision Logic

The following diagram illustrates the logical flow for selecting the appropriate analytical architecture based on the stage of drug development.

Figure 1: Analytical decision matrix. Routine samples flow through HPLC; anomalies trigger GC-MS; Reference Standards are certified via qNMR.

Method Comparison Summary

Feature	HPLC-DAD	GC-MS (Derivatized)	19F qNMR
Precision (RSD)	< 0.5%	< 2.0%	< 1.0%
Selectivity Basis	Polarity/Hydrophobicity	Volatility/Boiling Point	Magnetic Environment
Sample Prep	Dilute & Shoot	Derivatization (Complex)	Dissolve & Scan
Major Blindspot	Co-eluting isomers	Non-volatiles	Paramagnetic impurities
Best For	Routine QC	Impurity ID	Purity Assignment

References

• Bhat, S. et al. Comparison of qNMR and HPLC techniques for measurement of Coenzyme Q10. ACG Publications, 2016. (Demonstrates the qNMR vs HPLC validation principle). [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for 3-Fluoro-2-nitrophenol (Isomer Class). [Link]

• EPA Method 8041A. Phenols by Gas Chromatography. (Standard guidance for phenolic analysis). [Link]

Comparative Guide: Acidity Profiles of Substituted Nitrophenols

Executive Summary

In drug discovery and physical organic chemistry, the

of a compound is not merely a number—it is a predictor of bioavailability, solubility, and receptor binding affinity.[1] Substituted nitrophenols serve as a quintessential model for understanding how electronic effects (inductive and mesomeric) and structural motifs (hydrogen bonding) modulate acidity.

This guide provides a rigorous comparison of mono-, di-, and tri-substituted nitrophenols against the phenol baseline. Our analysis confirms that while the nitro group generally enhances acidity via electron withdrawal, the positional isomerism creates non-linear trends due to intramolecular hydrogen bonding (the "Ortho Effect"). We also detail a self-validating UV-Vis spectrophotometric protocol for empirical

determination.

Theoretical Framework: The Hierarchy of Electronic Effects

To predict the performance of nitrophenols as proton donors, one must analyze the stability of the conjugate base (phenoxide ion). Three distinct forces compete:

• Inductive Effect (-I): The electronegative Nitrogen pulls electron density through the sigma bond framework. This effect is distance-dependent (

  ).[2]

• Mesomeric (Resonance) Effect (-M): The nitro group delocalizes the negative charge of the phenoxide oxygen onto its own oxygen atoms. This powerful stabilization occurs only at ortho and para positions.

• Intramolecular Hydrogen Bonding: Specific to ortho-nitrophenol , the phenolic hydrogen forms a bond with the adjacent nitro oxygen. This stabilizes the neutral molecule, energetically penalizing deprotonation.

Visualization: Acidity Logic Flow

The following diagram illustrates the decision matrix for predicting acidity based on structural substitution.

Comparative Data Analysis

The following data aggregates experimental values from standard physical chemistry literature. Note the dramatic shift in acidity (over 9 orders of magnitude) from phenol to picric acid.

Table 1: Comparative Acidity ( at 25°C)

Compound	Structure	(approx)	Relative Acidity*	Dominant Mechanism
Phenol		10.00	1	Baseline Resonance
m-Nitrophenol	3-	8.36	~40x	Inductive (-I) only
o-Nitrophenol	2-	7.23	~600x	-I, -M, H-Bond Penalty
p-Nitrophenol	4-	7.15	~700x	-I, -M (Max Stabilization)
2,4-Dinitrophenol	2,4-di-	4.09	~800,000x	Additive Resonance
Picric Acid	2,4,6-tri-	0.38	~4,000,000,000x	Extensive Delocalization

*Relative Acidity calculated as

.

Critical Insight: The Ortho vs. Para Anomaly

A common misconception is that o-nitrophenol should be the most acidic mono-isomer because the inductive effect is strongest at the closest position.[3] However, experimental data consistently places p-nitrophenol as slightly more acidic (lower

).

• Why? In o-nitrophenol, the hydrogen atom of the hydroxyl group forms a hydrogen bond with the oxygen of the nitro group (chelation). This stabilizes the protonated form, effectively "locking" the proton in place and making it thermodynamically harder to remove compared to the para isomer, where the proton is free to interact with the solvent.

Experimental Protocol: UV-Vis Spectrophotometric Determination

For researchers in drug development, potentiometric titration is often unsuitable for nitrophenols due to their low concentrations and distinct chromophoric properties. UV-Vis Spectrophotometry is the gold standard method.

Principle

Nitrophenols exhibit a bathochromic shift (red shift) upon deprotonation. By monitoring the absorbance at the wavelength of the anion (

) across a pH gradient, we can determine the ratio of and solve the Henderson-Hasselbalch equation:

Validated Workflow

Reagents:

• Analyte Stock: 1.0 mM Nitrophenol in Methanol.

• Universal Buffer: Citrate-Phosphate-Borate mix (pH range 2–12).

• Instrumentation: Double-beam UV-Vis Spectrophotometer.

Step-by-Step Protocol:

• Isosbestic Point Verification:

  • Prepare two cuvettes: one at pH 2 (fully protonated) and one at pH 12 (fully deprotonated).

  • Overlay the spectra (200–500 nm).

  • Pass Criteria: A clear isosbestic point (intersection) must appear.[4] This confirms that only two species (HA and A-) are in equilibrium without degradation.

• Buffer Preparation:

  • Prepare 10 aliquots of buffer ranging from pH 5.0 to 9.0 (for mono-nitrophenols) in 0.4 unit increments.

  • Verify pH using a calibrated glass electrode.

• Measurement:

  • Add fixed volume of Analyte Stock to each buffer aliquot (final conc. ~50

    ).

  • Measure Absorbance (

    ) at the of the anionic form (typically ~400–420 nm for nitrophenols).

• Calculation:

  • Determine

    (Absorbance at low pH) and (Absorbance at high pH).

  • Plot

    vs. pH.

  • The x-intercept of the linear regression is the

    .

Workflow Diagram

Applications in Drug Development

Understanding the acidity of nitrophenols is not an academic exercise; it is directly applicable to QSAR (Quantitative Structure-Activity Relationship) modeling.

• Solubility Profiling: Drugs containing nitrophenol moieties (or bioisosteres) will have pH-dependent solubility. A

  of 7.2 means the drug is 50% ionized at physiological pH (7.4), dramatically affecting membrane permeability compared to a non-ionized analog.

• Toxicity Prediction: Nitrophenols are often uncouplers of oxidative phosphorylation. This toxicity mechanism relies on the molecule's ability to shuttle protons across mitochondrial membranes. The

  determines the efficiency of this shuttle; if the is too far from physiological pH, the uncoupling effect diminishes.

• Prodrug Design: The electron-withdrawing nature of the nitro group can be tuned (by position) to modulate the hydrolysis rate of ester prodrugs containing phenolic leaving groups.

References

• Lide, D. R. (Ed.). CRC Handbook of Chemistry and Physics. 84th Edition. CRC Press.
• Schwarzenbach, R. P., et al. "Complex formation of organic acids with trace metals." Environmental Science & Technology. (Contextualizing nitrophenol behavior in aqueous environments).

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 980, 2-Nitrophenol." [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 983, 4-Nitrophenol." [Link]

• Sigma-Aldrich (Merck). "Spectrophotometric Analysis of Nitrophenols: Technical Bulletin." (Standard industrial protocols for phenolic analysis).
• Hansch, C., et al. "Chem-Bio Informatics and Data Mining: QSAR of Nitroaromatic Toxicity." Journal of Medicinal Chemistry. (Linking pKa to toxicity endpoints).

Sources

• 1. Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. echemi.com [echemi.com]
• 4. youtube.com [youtube.com]